
Application of Aluminum Sulfate Hydrate in
Paper Manufacturing as a Sizing Agent

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Aluminum sulfate hydrodrate

Cat. No.: B1260447 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Aluminum sulfate, often referred to as papermaker's alum, is a critical chemical additive in the

paper manufacturing industry. Its primary application is as a sizing agent, a substance that

imparts water-resistant properties to paper and paperboard. This is essential for printing and

writing papers to prevent ink feathering and for packaging materials to withstand humid

environments. Aluminum sulfate works in conjunction with rosin, a natural resin, to create a

hydrophobic surface on the cellulose fibers. The effectiveness of this sizing process is crucial

for the final quality and performance of the paper product.

This document provides detailed application notes, experimental protocols, and quantitative

data on the use of aluminum sulfate hydrate in paper sizing. It is intended to guide researchers

and scientists in understanding the chemical mechanisms, optimizing the sizing process, and

evaluating the performance of sized paper.

Chemical Mechanism of Sizing with Aluminum
Sulfate and Rosin
The sizing process with aluminum sulfate and rosin is a complex series of chemical reactions

that occur in the wet-end of the papermaking process. The primary steps involve the interaction
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of aluminum sulfate with rosin and the subsequent attachment of the resulting complex to the

cellulose fibers.

When aluminum sulfate (Al₂(SO₄)₃·nH₂O) is added to the pulp slurry, it hydrolyzes to form

various aluminum species, including positively charged aluminum ions (Al³⁺) and polyaluminum

ions. Rosin, which is typically added as a sodium salt (rosin soap), is anionic. The cationic

aluminum species act as a mordant or fixative, electrostatically attracting the anionic rosin soap

molecules.[1] This interaction leads to the formation of insoluble aluminum rosinate

precipitates.[2] These precipitates then deposit onto the negatively charged surfaces of the

cellulose fibers.

The sizing efficiency is highly dependent on the pH of the pulp slurry. The optimal pH range for

rosin-alum sizing is typically acidic, between 4.5 and 5.5.[3] In this pH range, the aluminum

species are in their most effective cationic forms to interact with both the rosin and the cellulose

fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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